Cas no 51369-07-4 (1-[2-(diethylamino)ethyl]-2,5-dimethylpiperidin-4-yl 3,4,5-trimethoxybenzoate bis(2,3-dihydroxybutanedioate) (salt))

• Product name: 1-[2-(diethylamino)ethyl]-2,5-dimethylpiperidin-4-yl 3,4,5-trimethoxybenzoate bis(2,3-dihydroxybutanedioate) (salt)
• CAS No: 51369-07-4
• MF: C₃₁H₅₀N₂O₁₇
• MW: 722.731911182404
• CID: 1575018
• PubChem ID: 3039918

1-[2-(diethylamino)ethyl]-2,5-dimethylpiperidin-4-yl 3,4,5-trimethoxybenzoate bis(2,3-dihydroxybutanedioate) (salt) Chemical and Physical Properties

Names and Identifiers

• 1-[2-(diethylamino)ethyl]-2,5-dimethylpiperidin-4-yl 3,4,5-trimethoxybenzoate bis(2,3-dihydroxybutanedioate) (salt)
• [1-[2-(diethylamino)ethyl]-2,5-dimethylpiperidin-4-yl] 3,4,5-trimethoxybenzoate,(2R,3R)-2,3-dihydroxybutanedioic acid
• 4-Piperidinol, 1-(2-(diethylamino)ethyl)-2,5-dimethyl-, 3,4,5-trimethoxybenzoate, ditartrate, (D)-
• D-1-(2-(Diethylamino)ethyl)-2,5-dimethyl-4-piperidinol-3,4,5-trimethoxybenzoate ditartrate
• 51369-07-4
• DTXSID20965662
• 2,3-Dihydroxybutanedioic acid--1-[2-(diethylamino)ethyl]-2,5-dimethylpiperidin-4-yl 3,4,5-trimethoxybenzoate (2/1)

• Inchi： InChI=1S/C23H38N2O5.2C4H6O6/c1-8-24(9-2)10-11-25-15-16(3)19(12-17(25)4)30-23(26)18-13-20(27-5)22(29-7)21(14-18)28-6;2*5-1(3(7)8)2(6)4(9)10/h13-14,16-17,19H,8-12,15H2,1-7H3;2*1-2,5-6H,(H,7,8)(H,9,10)/t;2*1-,2-/m.11/s1
• InChI Key： YXSNVGQZLWRVIJ-WBPXWQEISA-N
• SMILES： CCN(CC)CCN1CC(C(CC1C)OC(=O)C2=CC(=C(C(=C2)OC)OC)OC)C.C(C(C(=O)O)O)(C(=O)O)O.C(C(C(=O)O)O)(C(=O)O)O

Computed Properties

• Exact Mass: 722.31094813g/mol
• Monoisotopic Mass: 722.31094813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 50
• Rotatable Bond Count: 17
• Complexity: 636
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 291Ų